N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C12H12N4O2S/c1-8(17)9-2-4-10(5-3-9)15-11(18)6-19-12-13-7-14-16-12/h2-5,7H,6H2,1H3,(H,15,18)(H,13,14,16)
• InChI Key: JHTIXHIOYXRWLO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=NN2
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide, also known as ATAA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. ATAA is a member of the thiosemicarbazone family of compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to exert its effects through a number of different mechanisms. One of the primary mechanisms of action is through the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide can prevent cancer cells from dividing and growing, leading to cell death. Additionally, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, further contributing to its anti-cancer effects.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. In addition to its anti-cancer and antiviral activities, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to exhibit neuroprotective effects, suggesting that it may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities, making it readily available for use in research studies. Additionally, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to be relatively stable under a range of conditions, making it a useful tool for studying the effects of various treatments on cancer cells and other cell types.
However, there are also some limitations to the use of N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide in lab experiments. One of the primary limitations is that it can be toxic to cells at high concentrations, making it difficult to study the effects of N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide at these concentrations. Additionally, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to exhibit some variability in its effects depending on the cell type and experimental conditions, making it important to carefully control the experimental conditions when using N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide in research studies.

Future Directions

There are a number of future directions for research on N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide. One area of research that is currently being explored is the development of new cancer therapies based on N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide. Researchers are working to identify the optimal dosing and treatment regimens for N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide in order to maximize its anti-cancer effects while minimizing its toxicity to normal cells. Additionally, researchers are exploring the potential use of N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide in combination with other cancer treatments, such as chemotherapy and radiation therapy, in order to enhance its anti-cancer effects.
Another area of research that is currently being explored is the potential use of N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide in the treatment of viral infections. Researchers are working to identify the mechanisms by which N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide exerts its antiviral effects and to determine the optimal dosing regimens for its use in the treatment of viral infections.
Conclusion:
In conclusion, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide, or N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide, is a promising chemical compound with a range of potential applications in scientific research. Its anti-cancer, antiviral, anti-inflammatory, and neuroprotective effects make it a useful tool for studying a variety of diseases and conditions. While there are some limitations to its use in lab experiments, researchers are actively exploring new ways to use N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide in order to maximize its potential benefits.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide involves the reaction of 4-acetylphenylhydrazine with 1H-1,2,4-triazole-5-thiol in the presence of acetic anhydride. The resulting product is then purified via recrystallization to yield pure N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide. This method has been reported in a number of scientific publications and has been shown to be effective in producing high-quality N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide for use in research studies.

Scientific Research Applications

N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been the subject of a number of scientific research studies due to its potential applications in a variety of fields. One of the most promising areas of research for N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide is in the field of cancer treatment. Studies have shown that N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide exhibits potent anti-cancer activity in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, N-(4-acetylphenyl)-2-(1H-1,2,4-triazol-5-ylthio)acetamide has been shown to exhibit antiviral activity against a range of viruses, including HIV and hepatitis C virus, and may have potential as a treatment for viral infections.